Cas no 1803840-11-0 (6-Iodo-3-(trifluoromethyl)picolinamide)

• Product Name: 6-Iodo-3-(trifluoromethyl)picolinamide
• CAS No: 1803840-11-0
• MF: C₇H₄F₃IN₂O
• MW: 316.019144058228
• CID: 4801908
• Update Time: 2025-06-26

6-Iodo-3-(trifluoromethyl)picolinamide Chemical and Physical Properties

Names and Identifiers

• 6-Iodo-3-(trifluoromethyl)picolinamide

• Inchi： 1S/C7H4F3IN2O/c8-7(9,10)3-1-2-4(11)13-5(3)6(12)14/h1-2H,(H2,12,14)
• InChI Key： GRLNJSZJKGLFDQ-UHFFFAOYSA-N
• SMILES： IC1=CC=C(C(F)(F)F)C(C(N)=O)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 234
• XLogP3: 1.6
• Topological Polar Surface Area: 56

Additional information on 6-Iodo-3-(trifluoromethyl)picolinamide

Professional Introduction to 6-Iodo-3-(trifluoromethyl)picolinamide (CAS No. 1803840-11-0)

6-Iodo-3-(trifluoromethyl)picolinamide, identified by its Chemical Abstracts Service (CAS) number 1803840-11-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of halogenated pyridine derivatives, characterized by the presence of an iodine substituent at the 6-position and a trifluoromethyl group at the 3-position of the picolinamide backbone. The strategic placement of these functional groups imparts unique chemical properties, making it a valuable intermediate in the synthesis of biologically active molecules.

The trifluoromethyl group is a key structural feature that enhances the metabolic stability and lipophilicity of molecules, which are critical factors in drug design. Its electron-withdrawing nature also influences the electronic properties of the aromatic system, affecting reactivity and binding affinity. In contrast, the iodo substituent serves as a versatile handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, enabling the construction of more complex scaffolds. These attributes make 6-Iodo-3-(trifluoromethyl)picolinamide a versatile building block for drug discovery campaigns.

Recent advancements in medicinal chemistry have highlighted the importance of halogenated pyridines in developing novel therapeutic agents. For instance, studies have demonstrated that incorporating halogen atoms into heterocyclic compounds can modulate their pharmacokinetic profiles and improve target engagement. The combination of an iodine atom and a trifluoromethyl group in 6-Iodo-3-(trifluoromethyl)picolinamide provides a dual functionality that can be exploited for multiple synthetic pathways, enhancing its utility in medicinal chemistry.

In the realm of drug development, 6-Iodo-3-(trifluoromethyl)picolinamide has been utilized as a precursor in the synthesis of small-molecule inhibitors targeting various biological pathways. Notably, researchers have leveraged its structure to develop compounds with potential applications in oncology and anti-inflammatory therapies. The trifluoromethyl group is particularly relevant in this context, as it has been shown to improve binding interactions with protein targets, leading to increased potency and selectivity. Furthermore, the iodine moiety allows for further derivatization, enabling the exploration of diverse chemical space.

One notable application involves the use of 6-Iodo-3-(trifluoromethyl)picolinamide in generating kinase inhibitors. Kinases are enzymes that play pivotal roles in cellular signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer. By modifying the picolinamide core with halogen substituents, chemists can fine-tune the pharmacological properties of kinase inhibitors. For example, recent studies have reported on the synthesis of novel tyrosine kinase inhibitors where 6-Iodo-3-(trifluoromethyl)picolinamide served as a key intermediate. These inhibitors exhibit promising activity against resistant mutants of kinases, underscoring the compound’s potential in addressing therapeutic challenges.

The synthetic utility of 6-Iodo-3-(trifluoromethyl)picolinamide extends beyond kinase inhibition. Its incorporation into other therapeutic classes has also been explored. For instance, researchers have investigated its role in developing antimicrobial agents, where halogenated pyridines are known to disrupt bacterial cell wall synthesis or interfere with essential metabolic processes. The structural features of this compound make it an attractive candidate for designing molecules with enhanced antimicrobial activity against drug-resistant strains.

From a computational chemistry perspective, 6-Iodo-3-(trifluoromethyl)picolinamide has been subjected to extensive molecular modeling studies to understand its interactions with biological targets. These studies have provided insights into how modifications at specific positions influence binding affinity and selectivity. For example, computational analyses have revealed that the trifluoromethyl group enhances hydrophobic interactions with protein pockets, while the iodine atom facilitates π-stacking interactions or participates in polar interactions depending on the target receptor.

The growing interest in fluorinated compounds has also spurred research into understanding their metabolic fate and toxicological profiles. While fluorine atoms are generally well-tolerated metabolically, their presence can influence drug disposition. In contrast, iodine-containing compounds require careful consideration due to potential thyroid hormone interference. However, when incorporated judiciously into drug candidates like 6-Iodo-3-(trifluoromethyl)picolinamide, these concerns can be mitigated through careful drug design principles.

Future directions in research may explore novel synthetic methodologies to further diversify derivatives of 6-Iodo-3-(trifluoromethyl)picolinamide. Advances in transition-metal catalysis and photoredox chemistry offer exciting opportunities for introducing additional functional groups or altering stereochemistry without compromising yield or purity. Such innovations could accelerate the discovery pipeline by providing more efficient routes to complex drug candidates.

In conclusion,6-Iodo-3-(trifluoromethyl)picolinamide (CAS No. 1803840-11-0) represents a valuable scaffold in pharmaceutical chemistry due to its unique structural features and synthetic versatility. Its combination of an iodine atom and a trifluoromethyl group enables diverse functionalization strategies while imparting favorable physicochemical properties for drug development. As research continues to uncover new applications and synthetic tools，this compound is poised to remain a cornerstone in medicinal chemistry efforts aimed at addressing unmet therapeutic needs.